![molecular formula C17H13F3N4OS B2494739 N-(pyridin-3-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide CAS No. 1105231-32-0](/img/structure/B2494739.png)
N-(pyridin-3-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is related to a broader class of compounds that have been synthesized and studied for various biological activities, including antifungal, insecticidal, and antibacterial properties. These compounds often incorporate pyridinyl, thiazolyl, and acetamide functional groups, contributing to their diverse chemical and biological activities (Zhou Bing-se, 2013).
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step reactions starting from basic heterocyclic units such as chloronicotinonitrile or 2-cyano-N-(pyridin-4-yl)acetamide. These processes involve condensation, cyclization, and substitution reactions to introduce various functional groups and achieve the desired structural complexity (K. Dawood et al., 2011).
Molecular Structure Analysis
Studies on related compounds highlight the molecular geometry, including angles between aromatic planes and the planarity of the amide unit. Crystallographic analyses reveal details such as hydrogen bonding, π-π stacking, and other intermolecular interactions that contribute to the stability and physical properties of these compounds (N. Boechat et al., 2011).
Chemical Reactions and Properties
Chemical properties of these compounds often involve their reactivity towards nucleophiles, electrophiles, and other reactive species. The presence of functional groups like acetamide, thiazole, and pyridine influence their chemical behavior in synthetic pathways and potential biological mechanisms (A. Mariappan et al., 2016).
Physical Properties Analysis
Physical properties, including solubility, crystallinity, and melting points, are crucial for understanding the applicability of these compounds in various contexts. Analytical techniques such as NMR, IR, and X-ray crystallography provide insights into the structural integrity and purity of synthesized compounds (Ö. Ekici et al., 2020).
Chemical Properties Analysis
The chemical behavior of compounds within this class is influenced by their functional groups, leading to diverse reactivities and potential biological activities. Studies have explored their potential as kinase inhibitors, highlighting the importance of the structural features in their biological efficacy (Asal Fallah-Tafti et al., 2011).
properties
IUPAC Name |
N-pyridin-3-yl-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N4OS/c18-17(19,20)11-3-1-4-12(7-11)23-16-24-14(10-26-16)8-15(25)22-13-5-2-6-21-9-13/h1-7,9-10H,8H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKPPEELNMOJCHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC2=NC(=CS2)CC(=O)NC3=CN=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyridin-3-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.